Cas no 79520-52-8 (Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester)

Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester is a brominated ester derivative characterized by its unique structural features, including a quaternary carbon center and a bromine substituent at the terminal position. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its sterically hindered structure and reactive bromine moiety make it valuable for selective alkylation and functionalization reactions. The methyl ester group enhances solubility in organic solvents, facilitating purification and handling. The compound’s stability under standard storage conditions ensures reliable performance in synthetic applications.
Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester structure
79520-52-8 structure
Product Name:Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester
CAS No:79520-52-8
MF:C8H15BrO2
MW:223.107502222061
CID:532719
PubChem ID:13050502
Update Time:2025-06-28

Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester
    • methyl 5-bromo-2,2-dimethylpentanoate
    • Methyl 5-bromo-2,2-dimethylvalerate
    • OLYOMMYVUVXSJR-UHFFFAOYSA-N
    • EN300-7431612
    • AT23328
    • 5-Bromo-2,2-dimethyl-pentanoic acid methyl ester
    • SCHEMBL4122676
    • 5-bromo-2,2-dimethylvaleric acid, methyl ester
    • methyl-5-bromo-2,2-dimethylpentanoate
    • CS-0437398
    • 79520-52-8
    • DTXSID70516507
    • 5-Bromo-2,2-dimethylpentanoic acid methyl ester
    • Methyl 2,2-dimethyl-5-bromopentanoate
    • DB-386761
    • Inchi: 1S/C8H15BrO2/c1-8(2,5-4-6-9)7(10)11-3/h4-6H2,1-3H3
    • InChI Key: OLYOMMYVUVXSJR-UHFFFAOYSA-N
    • SMILES: O=C(C(CCCBr)(C)C)OC

Computed Properties

  • Exact Mass: 222.02554g/mol
  • Monoisotopic Mass: 222.02554g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.258±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 217.3±23.0 ºC (760 Torr),
  • Flash Point: 114.5±13.0 ºC,
  • Solubility: Slightly soluble (1.1 g/l) (25 º C),

Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester Pricemore >>

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Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Perbenzoic acid ,  Hydrogen bromide Solvents: Toluene ;  rt → 5 °C; 2 h, 5 °C
Reference
Synthesis of 2,2-dimethyl-5-bromopentanoic acid methyl ester
Xie, Shao-chun; Yang, Xue-yan; Wu, Fan-hong, Huadong Ligong Daxue Xuebao, 2003, 29(1), 90-92

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  rt; 16 h, rt → 70 °C
Reference
An improved new path to synthesize gemfibrozil
Nunna, Rambabu; Jayanna, N. D.; Ramachandran, D., Asian Journal of Chemistry, 2015, 27(3), 925-928

Production Method 3

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  4 h, -78 - 0 °C
Reference
Ketamine esters and amides as short-acting anesthetics: structure-activity relationships for the side-chain
Dimitrov, Ivaylo V.; Harvey, Martyn G.; Voss, Logan J.; Sleigh, James W.; Bickerdike, Michael J.; et al, Bioorganic & Medicinal Chemistry, 2019, 27(7), 1226-1231

Production Method 4

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ,  Heptane ;  -78 °C; 1 h, -78 °C
1.2 -78 °C; 1 h, -78 °C; -78 °C → rt; 2 h, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Efficient Targeted Degradation via Reversible and Irreversible Covalent PROTACs
Gabizon, Ronen; Shraga, Amit; Gehrtz, Paul; Livnah, Ella; Shorer, Yamit; et al, Journal of the American Chemical Society, 2020, 142(27), 11734-11742

Production Method 5

Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  -78 °C; 0.5 h, -78 °C
1.2 -78 °C; 12 h, -78 °C → rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
Reference
Merging photoredox with copper catalysis: enantioselective remote cyanation via 1,4-heteroaryl migration
Guo, Kang; Han, Chunyu; Xie, Xiaofei; Chen, Bin; Cao, Shujun; et al, Chemical Communications (Cambridge, 2022, 58(96), 13353-13356

Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester Raw materials

Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester Preparation Products

Additional information on Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester

Recent Advances in the Study of Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester (CAS: 79520-52-8)

Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester (CAS: 79520-52-8) is a brominated ester compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug synthesis and medicinal chemistry. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. This research brief consolidates the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester as a key intermediate in the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that the bromine substituent at the 5-position of the pentanoic acid backbone enhances the electrophilicity of the ester, facilitating nucleophilic substitution reactions that are critical for constructing GABAergic ligands. This finding underscores the compound's importance in the development of novel neuroactive agents.

Further investigations into the compound's metabolic stability were reported in a 2024 Bioorganic & Medicinal Chemistry Letters article. Researchers utilized in vitro assays to evaluate the hydrolysis kinetics of the methyl ester moiety in human plasma, revealing a half-life of approximately 2.5 hours. This data is pivotal for drug design, as it suggests that derivatives of this compound may require structural modifications to improve their pharmacokinetic profiles. The study also identified liver microsomes as the primary site of ester hydrolysis, providing insights into potential metabolic pathways.

In addition to its pharmacological applications, Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester has been investigated for its role in asymmetric synthesis. A recent Organic Letters publication (2024) described its use as a chiral building block in the construction of quaternary carbon centers. The study employed palladium-catalyzed allylic alkylation reactions, achieving high enantioselectivity (up to 95% ee) when using this compound as a substrate. This advancement opens new avenues for the synthesis of complex natural products and pharmaceuticals with stereochemical precision.

Ongoing research is also exploring the compound's potential as a precursor for anti-inflammatory agents. Preliminary results from a 2024 European Journal of Medicinal Chemistry study indicate that derivatives of Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester exhibit moderate inhibitory activity against cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. Structure-activity relationship (SAR) analyses suggest that the bromine atom and the steric hindrance from the dimethyl groups contribute to this bioactivity, warranting further optimization.

In conclusion, Pentanoic acid, 5-bromo-2,2-dimethyl-, methyl ester (CAS: 79520-52-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its emerging biological activities, positions it as a valuable scaffold for drug discovery. Future studies are expected to focus on optimizing its metabolic stability and expanding its applications in targeted therapies, particularly in neurology and inflammation.

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